Cas no 1426291-10-2 (4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride)

• Product Name: 4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride
• CAS No: 1426291-10-2
• MF: C₁₀H₁₈ClN₃OS
• MW: 263.78741979599
• CID: 4603717
• Update Time: 2025-06-13

4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride

• Inchi： 1S/C10H17N3OS.ClH/c1-7-3-13(4-8(2)14-7)5-9-6-15-10(11)12-9;/h6-8H,3-5H2,1-2H3,(H2,11,12);1H
• InChI Key： UIOCQUNKTGRPKH-UHFFFAOYSA-N
• SMILES： C(N1CC(C)OC(C)C1)C1=CSC(N)=N1.Cl

4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride

Comprehensive Overview of 4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride (CAS No. 1426291-10-2)

4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride (CAS No. 1426291-10-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique structural framework, combining a morpholine ring with a thiazol-2-amine moiety. Its dihydrochloride salt form enhances solubility, making it particularly valuable for drug discovery and medicinal chemistry applications.

In recent years, the demand for small molecule inhibitors and modulators has surged, driven by advancements in targeted therapy and precision medicine. Researchers are increasingly exploring compounds like 4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride for their potential in modulating enzyme activity or receptor interactions. Its structural features align with trends in fragment-based drug design, where modularity and specificity are paramount.

The compound's CAS number 1426291-10-2 serves as a critical identifier in regulatory and commercial contexts, ensuring traceability in supply chains and research databases. Given the rise of AI-driven drug discovery, this identifier is frequently queried in cheminformatics platforms and patent literature, reflecting its relevance in intellectual property and innovation pipelines.

From a synthetic perspective, the incorporation of a 2,6-dimethylmorpholine group introduces steric and electronic effects that influence the compound's bioavailability and metabolic stability. These properties are often discussed in forums focusing on ADME optimization (Absorption, Distribution, Metabolism, Excretion), a hot topic in pharmacokinetics. Additionally, the thiazole ring is a privileged scaffold in medicinal chemistry, known for its versatility in heterocyclic chemistry and drug-like properties.

Current research trends highlight the compound's potential in addressing undruggable targets, such as protein-protein interactions or allosteric sites. Its molecular weight and polar surface area fall within ranges typically associated with blood-brain barrier permeability, sparking interest in central nervous system (CNS) drug development. This aligns with growing public interest in neurodegenerative diseases and mental health therapeutics.

In the context of green chemistry, synthetic routes for 4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free conditions, reflecting broader industry shifts toward sustainable pharmaceutical manufacturing.

The compound's nomenclature, including its IUPAC name and CAS registry number, is frequently searched in chemical databases like PubChem and Reaxys. Its structure-activity relationship (SAR) data is of particular interest to computational chemists leveraging machine learning models for virtual screening. This intersection of wet-lab and in-silico approaches exemplifies modern cross-disciplinary research.

Quality control protocols for 4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride emphasize HPLC purity and spectroscopic characterization (e.g., NMR, mass spectrometry). These analytical techniques are critical for ensuring reproducibility in preclinical studies, a topic widely discussed in Good Laboratory Practice (GLP) communities.

As the pharmaceutical industry embraces continuous manufacturing, the scalability of this compound's synthesis is under scrutiny. Patent landscapes reveal competitive activity around morpholine-thiazole hybrids, underscoring their commercial potential. Meanwhile, academic publications explore their mechanistic pathways and therapeutic hypotheses, often citing cell-based assays and animal models.

In summary, 4-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine dihydrochloride (CAS No. 1426291-10-2) represents a compelling case study in contemporary medicinal chemistry. Its multifaceted applications—from hit-to-lead optimization to mechanistic biology—resonate with both scientific and commercial stakeholders, positioning it as a compound of enduring relevance in life sciences innovation.